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Compound of Interest

Compound Name: MF-094

Cat. No.: B10800839 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe laboratory environment.

This document provides a comprehensive guide to the proper disposal procedures for MF-094,

a potent and selective USP30 inhibitor.

While specific disposal instructions for MF-094 are not publicly available, the following

guidelines are based on best practices for the disposal of research-grade, potentially

hazardous chemical compounds. All procedures should be conducted in accordance with

institutional and local environmental health and safety (EHS) regulations.

Key Safety and Handling Data
A summary of the essential quantitative data for MF-094 is provided in the table below for easy

reference.
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Property Value Source

Molecular Weight 535.7 g/mol R&D Systems

Formula C₃₀H₃₇N₃O₄S R&D Systems

Solubility Soluble to 50 mM in DMSO R&D Systems

Purity ≥98% R&D Systems

Storage Store at -20°C R&D Systems

IC₅₀ for USP30 120 nM MedchemExpress[1]

Experimental Protocol: Disposal of MF-094
The following is a step-by-step protocol for the proper disposal of MF-094. This procedure

assumes the compound will be treated as hazardous chemical waste.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Chemical fume hood.

Sealed, labeled, and compatible hazardous waste container.

Chemical spill kit.

Procedure:

Consult Institutional Guidelines: Before beginning any disposal procedure, consult your

institution's Environmental Health and Safety (EHS) office for specific guidelines on chemical

waste disposal.

Wear Appropriate PPE: Always wear safety goggles, a lab coat, and chemical-resistant

gloves when handling MF-094 and its waste.
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Work in a Ventilated Area: All handling and preparation for disposal of MF-094 should be

performed inside a certified chemical fume hood to minimize inhalation exposure.

Segregate Waste: Do not mix MF-094 waste with other types of waste unless explicitly

permitted by your institution's EHS guidelines.

Dispose of Solid Waste:

Carefully collect any unused solid MF-094 into a designated, sealable waste container.

Label the container clearly with "Hazardous Waste," the chemical name ("MF-094"), and

any other information required by your institution.

Dispose of Contaminated Materials:

Any materials that have come into contact with MF-094, such as pipette tips, tubes, and

gloves, should be considered contaminated and disposed of in the designated solid

hazardous waste container.

Dispose of Solutions:

Solutions containing MF-094 (e.g., in DMSO) should be collected in a separate,

compatible liquid hazardous waste container.

The container must be clearly labeled with "Hazardous Waste," the chemical name ("MF-
094"), the solvent (e.g., "DMSO"), and an approximate concentration.

Storage of Waste: Store the sealed and labeled hazardous waste containers in a designated,

secure, and well-ventilated secondary containment area until they are collected by your

institution's EHS personnel.

Emergency Procedures: In case of a spill, immediately follow your laboratory's established

spill response procedure. A chemical spill kit should be readily accessible.

Disposal Workflow
The logical workflow for the proper disposal of MF-094 is illustrated in the diagram below.
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Preparation Waste Handling

Disposal Path

Final Steps
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Liquid

Collect in Labeled Solid Waste Container
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Store in Designated Secondary Containment Arrange for EHS Collection End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of MF-094 as hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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